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Compound of Interest

Compound Name: M7583

Cat. No.: B1574650

For Immediate Implementation: This document provides crucial safety and logistical information
for laboratory professionals working with M7583, a potent Bruton's tyrosine kinase (BTK)
inhibitor. Adherence to these guidelines is essential to ensure personnel safety and prevent
environmental contamination.

Hazard Identification and Risk Assessment

M7583 is a highly potent, orally active, ATP-competitive, and selective irreversible BTK
inhibitor. While a specific Safety Data Sheet (SDS) for M7583 is not publicly available, its
classification as a potent kinase inhibitor necessitates handling with a high degree of caution.
Potent compounds, by nature, can elicit biological effects at very low concentrations.

A thorough risk assessment is the first step before handling M7583. This involves evaluating
the potential for exposure during all stages of use, from receiving and storage to experimental
procedures and disposal. The American Chemical Society recommends a RAMP approach:
Recognize hazards, Assess the risks of those hazards, Minimize the risks, and Prepare for
emergencies.[1]

Key Considerations for Risk Assessment:
» Toxicity: The intrinsic tendency of the chemical to cause harm.

o Reactivity: The likelihood of the chemical to undergo a chemical change.
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o Flammability: The tendency of the chemical to produce ignitable vapors.

o Corrosiveness: The ability of the chemical to damage living tissue or equipment upon

contact.

Personal Protective Equipment (PPE)

Due to the potent nature of M7583, a comprehensive PPE strategy is mandatory to prevent

inhalation, ingestion, and skin contact. The following PPE should be considered the minimum

requirement.

PPE Category

Specification

Rationale

Hand Protection

Powder-free nitrile gloves,

double-gloving recommended.

Prevents skin contact with the
potent compound. Double
gloving provides an extra layer
of protection in case of a

breach in the outer glove.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes or

aerosols.

Body Protection

Disposable, low-permeability
lab coat with long sleeves and

tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) should be
used when handling the
powder form of M7583 or when
there is a potential for aerosol

generation.

Minimizes the risk of inhaling

the potent compound.

This data is synthesized from general laboratory safety guidelines for handling potent

compounds.

Operational Plan: Safe Handling Procedures
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All work with M7583, especially when handling the solid compound, should be conducted within
a certified chemical fume hood or a glove box to minimize exposure.

Step-by-Step Handling Protocol:

e Preparation:

[¢]

Designate a specific area within the laboratory for handling M7583.

o

Ensure all necessary PPE is readily available and in good condition.

[e]

Prepare all required equipment and reagents before introducing M7583 to the work area.

o

Have a spill kit readily accessible.
e Weighing and Reconstitution:
o Perform all weighing of solid M7583 within a fume hood or other ventilated enclosure.
o Use a dedicated set of spatulas and weighing papers.
o When reconstituting, add the solvent slowly to the solid to avoid splashing.
o Experimental Use:
o Keep all containers with M7583 clearly labeled and sealed when not in use.
o Avoid generating aerosols.
o Work on a disposable, absorbent bench liner to contain any potential spills.
o Decontamination:

o After each use, decontaminate all surfaces and equipment that may have come into
contact with M7583. The appropriate decontamination solution will depend on the
chemical properties of M7583; in the absence of specific data, a solution known to
degrade similar compounds should be used cautiously after a small-scale test.

o Carefully remove and dispose of PPE as contaminated waste.
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Disposal Plan

Proper disposal of M7583 and all contaminated materials is critical to prevent environmental
contamination and accidental exposure.

Disposal Protocol:
o Waste Segregation:

o All solid waste contaminated with M7583 (e.g., gloves, weighing papers, pipette tips) must
be collected in a dedicated, clearly labeled hazardous waste container.

o Liquid waste containing M7583 should be collected in a separate, sealed, and clearly
labeled hazardous waste container.

» Waste Labeling:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name
"M7583".

» Waste Disposal:

o Hazardous waste must be disposed of through the institution's Environmental Health and
Safety (EHS) office.[2][3]

o Do not pour M7583 waste down the drain or dispose of it in the regular trash.[4][5]

Visualizing the Safe Handling Workflow

The following diagram illustrates the logical flow of operations for the safe handling of M7583.
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Caption: Workflow for the safe handling of M7583.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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